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Compound of Interest

Compound Name: Methyltriphenylphosphonium

Cat. No.: B096628

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, synthesis,
and applications of methyltriphenylphosphonium bromide, a pivotal reagent in synthetic
organic chemistry.

Core Structure and Properties

Methyltriphenylphosphonium bromide is an organophosphorus salt with the chemical
formula C19H18BrP.[1] Its structure is ionic, composed of a positively charged
methyltriphenylphosphonium cation and a negatively charged bromide anion.[1][2]

The cation features a central phosphorus atom with a tetrahedral geometry. This phosphorus
center is covalently bonded to three phenyl (CeHs) groups and one methyl (CHs) group.[3] The
presence of the lipophilic phenyl groups contributes to its solubility in many polar organic
solvents.[2][4] The compound typically appears as a white, hygroscopic crystalline powder.[1]

[3][4]

The ionic bond between the phosphonium cation and the bromide anion defines the overall
structure.
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Caption: lonic structure of methyltriphenylphosphonium bromide.

Physicochemical and Spectroscopic Data

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b096628?utm_src=pdf-body-img
https://www.benchchem.com/product/b096628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The key properties of methyltriphenylphosphonium bromide are summarized below. This
data is essential for its handling, storage, and application in experimental settings.

Property Value Reference
Chemical Formula Ci19oH18BrP [1][5]
Molecular Weight 357.22 g/mol [1][5]16]
Appearance White, hygroscopic powder [11[3]
Melting Point 230-234 °C [11161[7]

- Soluble in water and polar
Solubility _ _ [1][2][4]
organic solvents like methanol.

CAS Number 1779-49-3 [1][6]

~7.8 (m, 15H, Ar-H), ~3.3 (d,
1H NMR (ppm) [8]
3H, CHs, J(P,H) = 13.3 Hz)

3P NMR (ppm) ~22.0 [9][10]

Note: NMR chemical shifts can vary slightly depending on the solvent and instrument used.

Synthesis and Experimental Protocols

Methyltriphenylphosphonium bromide is most commonly synthesized via the nucleophilic
substitution reaction between triphenylphosphine and methyl bromide.[2] The lone pair of
electrons on the phosphorus atom attacks the electrophilic methyl group of methyl bromide,
displacing the bromide ion.

This protocol describes a standard laboratory procedure for the synthesis of the title
compound.

* Reagents and Equipment:
o Triphenylphosphine (PhsP)

o Methyl bromide (CHsBr)
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o Anhydrous solvent (e.g., benzene or toluene)
o Reaction flask equipped with a reflux condenser and magnetic stirrer

o Pressure vessel (required due to the low boiling point of methyl bromide, 3.6 °C)[11]

e Procedure:

o In a suitable pressure vessel, dissolve triphenylphosphine in an anhydrous solvent such
as benzene.[11]

o Cool the solution and add a stoichiometric amount of liquid methyl bromide.
o Seal the vessel and allow the mixture to warm to room temperature.

o Heat the reaction mixture to approximately 50 °C or higher to achieve a reasonable
reaction rate.[11] The reaction is typically stirred for several hours to days to ensure
completion.

o As the reaction proceeds, the product, methyltriphenylphosphonium bromide, will
precipitate out of the non-polar solvent as a white solid.

o After cooling, the solid product is collected by filtration, washed with a small amount of
cold solvent to remove any unreacted starting material, and dried under vacuum.

Core Application: The Wittig Reaction

The primary and most significant application of methyltriphenylphosphonium bromide is its
role as a precursor to a Wittig reagent.[1][2][12][13] Specifically, it is used to generate
methylenetriphenylphosphorane (PhsP=CHz2), a phosphorus ylide.

The overall process involves two key stages: ylide formation and the Wittig reaction with a
carbonyl compound.

 Ylide Formation: Methyltriphenylphosphonium bromide is deprotonated by a strong base,
such as n-butyllithium (BuLi) or sodium amide (NaNH:z), to form the nucleophilic ylide.[2][7]
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« Wittig Reaction: The ylide reacts with an aldehyde or ketone. This reaction proceeds through
a betaine or oxaphosphetane intermediate, which then collapses to form a stable carbon-
carbon double bond (an alkene) and triphenylphosphine oxide as a byproduct.[1]

The following diagram illustrates this critical synthetic pathway.

Methyltriphenylphosphonium
Bromide
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Caption: Workflow of the Wittig reaction using methyltriphenylphosphonium bromide.

In addition to its central role in the Wittig reaction, methyltriphenylphosphonium bromide is
also used as a phase transfer catalyst and, due to its lipophilic cation, has been explored for
delivering molecules to specific cellular components.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b096628#what-is-the-structure-of-
methyltriphenylphosphonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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